Cas no 470480-32-1 ((S,S',R,R')-TangPhos)

(S,S',R,R')-TangPhos structure
(S,S',R,R')-TangPhos structure
Product Name:(S,S',R,R')-TangPhos
CAS No:470480-32-1
MF:C16H32P2
MW:286.373
CID:930677
Update Time:2019-03-21

(S,S',R,R')-TangPhos Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-tert-butyl-2-[(2R)-1-tert-butylphospholan-2-yl]phospholane
    • (1S,1S inverted exclamation marka,2R,2R inverted exclamation marka)-1,1 inverted exclamation marka-Di-tert-butyl-(2,2 inverted exclamation marka)-diphospholane
    • (1S,1S',2R,2R')-1,1'-di-tert-butyl-(2,2')-diphospholane
    • (1S,1'S,2R,2'R)-1,1'-di-tert-butyl-[2,2']-diphospholanyl
    • (S,S inverted exclamation marka,R,R inverted exclamation marka)-TangPhos
    • (S,S',R,R')-Tangphos
    • (S,S′,R,R′)-TangPhos
    • 1S,1S',2R,2R'-1,1'-di-t-butyl-[2,2']diphospholane
    • (S,S',R,R')-TangPhos

Computed Properties

  • Exact Mass: 286.19800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 60-65 °C
  • PSA: 27.18000
  • LogP: 5.87200
  • Solubility: Not available

(S,S',R,R')-TangPhos Security Information

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